Cas no 2489525-82-6 (GPhos Pd G3)

• Product Name: GPhos Pd G3
• CAS No: 2489525-82-6
• MF: C₄₈H₆₇NO₅PPdS
• MW: 907.508052110672
• CID: 5155492
• PubChem ID: 168479468
• Update Time: 2026-03-03

GPhos Pd G3 Chemical and Physical Properties

Names and Identifiers

• GPhos Pd G3
• Methanesulfonato[Dicyclohexyl[3-(1,1-dimethylethoxy)-6-methoxy-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl]phosphine](2'-amino-1,1'-biphenyl-2-yl)palladium(II)
• Methanesulfonato[dicyclohexyl[3-(1,1-dimethylethoxy)-6-methoxy-2 inverted exclamation mark ,6 inverted exclamation mark -bis(1-methylethyl)[1,1 inverted exclamation mark -biphenyl]-2-yl]phosphine](2 inverted exclamation mark -amino-1,1 inverted exclamation mark -biphenyl-2-yl)palladium(II)
• G79552
• MFCD34549924
• SY317783
• 2489525-82-6

• Inchi： 1S/C35H53O2P.C12H10N.CH4O3S.Pd/c1-24(2)28-20-15-21-29(25(3)4)32(28)33-30(36-8)22-23-31(37-35(5,6)7)34(33)38(26-16-11-9-12-17-26)27-18-13-10-14-19-27;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4;/h15,20-27H,9-14,16-19H2,1-8H3;1-6,8-9H,13H2;1H3,(H,2,3,4);/q;-1;;
• InChI Key： QNDSMMCXUKOECJ-UHFFFAOYSA-N
• SMILES： [Pd].S(C)(=O)(=O)O.P(C1=C(C=CC(=C1C1C(=CC=CC=1C(C)C)C(C)C)OC)OC(C)(C)C)(C1CCCCC1)C1CCCCC1.NC1C=CC=CC=1C1C=CC=C[C-]=1

Computed Properties

• Exact Mass: 906.35124g/mol
• Monoisotopic Mass: 906.35124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 57
• Rotatable Bond Count: 10
• Complexity: 1100
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on GPhos Pd G3

GPhos Pd G3: A Comprehensive Overview

GPhos Pd G3, also known by its CAS number 2489525-82-6, is a cutting-edge chemical compound that has garnered significant attention in the field of catalysis and materials science. This compound is a member of the phosphine ligand family, which plays a pivotal role in enhancing the performance of catalysts used in various industrial and academic applications. The development of GPhos Pd G3 represents a milestone in the quest for more efficient and sustainable catalytic systems.

The synthesis of GPhos Pd G3 involves a meticulous process that ensures high purity and stability. Its structure is characterized by a unique arrangement of phosphine groups, which contribute to its exceptional ability to stabilize palladium centers. This stability is crucial for maintaining the integrity of the catalyst under challenging reaction conditions, such as high temperatures or pressures. Recent studies have highlighted the importance of ligand design in determining the catalytic activity and selectivity of palladium complexes, making GPhos Pd G3 a subject of intense research interest.

In terms of applications, GPhos Pd G3 has demonstrated remarkable versatility across multiple domains. One of its most notable uses is in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it facilitates the formation of carbon-carbon bonds with unparalleled efficiency. The ability of GPhos Pd G3 to operate under mild conditions has made it a preferred choice for industries seeking environmentally friendly alternatives to traditional catalysts.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of GPhos Pd G3. These studies reveal that the compound's electronic configuration enables strong metal-ligand interactions, which are essential for its catalytic performance. Moreover, experimental data from leading research institutions have confirmed that GPhos Pd G3 exhibits superior activity compared to conventional phosphine ligands in certain reaction systems.

The adoption of GPhos Pd G3 in pharmaceutical synthesis has also been transformative. Its role in facilitating complex transformations with high regioselectivity and stereoselectivity has made it an invaluable tool for drug developers. For instance, its application in asymmetric hydrogenation reactions has led to the production of chiral pharmaceutical intermediates with exceptional purity.

In addition to its catalytic applications, GPhos Pd G3 strong>has shown promise in materials science, particularly in the development of novel sensors and electronic devices. Its ability to stabilize palladium nanoparticles at the nanoscale makes it an attractive candidate for applications ranging from gas sensing to energy storage systems.

The growing demand for sustainable chemical processes has further underscored the importance of compounds like < strong >GPhos Pd G3< / strong >. Its compatibility with green chemistry principles, such as atom economy and waste minimization, positions it as a key player in future industrial practices. Researchers are actively exploring ways to scale up its production while maintaining its high performance characteristics.

In conclusion, < strong >GPhos Pd G3< / strong > stands at the forefront of modern catalysis, offering innovative solutions across diverse fields. Its unique properties and versatile applications make it a compound of significant scientific and industrial relevance. As research continues to uncover new possibilities for this remarkable compound, its impact on chemistry and materials science is set to grow even further.